Cas no 2640888-40-8 (4,5-dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole)

• Product Name: 4,5-dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole
• CAS No: 2640888-40-8
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5315713
• PubChem ID: 155800751
• Update Time: 2025-05-25

4,5-dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• F6753-0861
• 2640888-40-8
• 4,5-dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole
• AKOS040724435
• [4-(4,5-Dimethyl-2-benzothiazolyl)-2-morpholinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C18H23N3O2S/c1-12-5-6-15-16(13(12)2)19-18(24-15)21-9-10-23-14(11-21)17(22)20-7-3-4-8-20/h5-6,14H,3-4,7-11H2,1-2H3
• InChI Key： MRTNCOLSRYQRSY-UHFFFAOYSA-N
• SMILES： C(C1OCCN(C2=NC3=C(C)C(C)=CC=C3S2)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.2±60.0 °C(Predicted)
• pka: 5.90±0.10(Predicted)

Additional information on 4,5-dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole

4,5-Dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole: A Comprehensive Overview

The compound 4,5-dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole, with the CAS number 2640888-40-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science. In this article, we will delve into its chemical structure, synthesis methods, properties, and recent advancements in its research.

The molecular structure of 4,5-dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole is characterized by a benzothiazole core with specific substituents. The benzothiazole ring system is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The substituents at positions 4 and 5 are methyl groups, which contribute to the molecule's stability and hydrophobicity. At position 2 of the benzothiazole ring, there is a morpholine group substituted with a pyrrolidine carbonyl moiety. This substitution pattern introduces significant steric bulk and potential for hydrogen bonding interactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by functionalization at specific positions to introduce the methyl groups and the morpholine-pyrrolidine substituent. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such complex molecules. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

The physical properties of 4,5-dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole are influenced by its molecular weight and structural complexity. The compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile but is poorly soluble in water due to its hydrophobic nature. Its melting point is relatively high, reflecting the strong intermolecular forces arising from the aromatic rings and hydrogen bonding capabilities.

In terms of biological activity, this compound has shown promise as a potential drug candidate. Recent studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its morpholine-pyrrolidine substituent has been shown to enhance bioavailability by improving membrane permeability.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have also highlighted potential sites for further functionalization to optimize pharmacokinetic properties.

In conclusion, 4,5-dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole represents a fascinating example of how complex organic molecules can be designed for specific applications in medicine and beyond. With ongoing research focusing on its synthesis optimization and biological evaluation, this compound holds great potential for future innovations in drug discovery.